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Introduction
Cefepime is a fourth-generation cephalosporin antibiotic with a broad spectrum of activity

against Gram-positive and Gram-negative bacteria. The disk diffusion assay, a well-established

method for in vitro antimicrobial susceptibility testing, is a critical tool in both clinical and

research settings. This document provides a detailed protocol for performing and interpreting

the Cefepime disk diffusion assay, adhering to the standards set by the Clinical and Laboratory

Standards Institute (CLSI). These guidelines are essential for drug development professionals,

researchers, and scientists to ensure the accuracy and reproducibility of susceptibility testing

results.

Principle of the Disk Diffusion Assay
The Kirby-Bauer disk diffusion method is based on the principle of antibiotic diffusion from a

paper disk into an agar medium inoculated with a standardized bacterial suspension. The

antibiotic diffuses radially, creating a concentration gradient. If the bacterium is susceptible to

the antibiotic, a zone of growth inhibition will form around the disk. The diameter of this zone is

inversely proportional to the minimum inhibitory concentration (MIC) of the antibiotic for that

particular bacterial strain.
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Accurate interpretation of the Cefepime disk diffusion assay requires adherence to the

interpretive criteria established by regulatory bodies such as the CLSI. The following tables

summarize the zone diameter breakpoints for Cefepime against specific bacterial groups.

Table 1: CLSI Interpretive Criteria for Cefepime Disk
Diffusion (30 µg disk) for Enterobacteriaceae

Zone Diameter (mm) Interpretation
Corresponding MIC
(µg/mL)

≥ 25 Susceptible (S) ≤ 2

19-24
Susceptible-Dose Dependent

(SDD)
4-8

≤ 18 Resistant (R) ≥ 16

Source: Based on 2014 CLSI revised criteria.[1]

Table 2: CLSI Interpretive Criteria for Cefepime Disk
Diffusion (30 µg disk) for Burkholderia cepacia complex

Zone Diameter (mm) Interpretation

≥ 18 Susceptible (S)

15-17 Intermediate (I)

≤ 14 Resistant (R)

Note: Confirmatory MIC testing is recommended for zone diameters in the intermediate range

(15-17 mm).

Table 3: CLSI Quality Control Ranges for Cefepime (30
µg disk)
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Quality Control Strain Acceptable Zone Diameter Range (mm)

Escherichia coli ATCC® 25922 23-31

Pseudomonas aeruginosa ATCC® 27853 20-30

Experimental Protocols
The following is a detailed protocol for performing the Cefepime disk diffusion assay.

Materials
Cefepime antimicrobial susceptibility test disks (30 µg)

Mueller-Hinton Agar (MHA) plates (90 or 150 mm)

0.5 McFarland turbidity standard

Sterile saline or Tryptic Soy Broth (TSB)

Sterile cotton swabs

Bacterial cultures of test organisms and Quality Control (QC) strains

Incubator (35 ± 2 °C)

Calipers or a ruler for measuring zone diameters

Procedure
1. Preparation of Mueller-Hinton Agar Plates

Prepare MHA according to the manufacturer's instructions.

Pour the molten agar into sterile Petri dishes to a uniform depth of 4 mm.

Allow the agar to solidify on a level surface.
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If not used immediately, store the plates at 2-8 °C. Before use, allow the plates to equilibrate

to room temperature.

2. Inoculum Preparation

From a pure, overnight culture, select 3-5 well-isolated colonies of the test organism.

Transfer the colonies to a tube containing 4-5 mL of sterile saline or TSB.

Vortex the suspension to ensure it is homogenous.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to a bacterial concentration of approximately 1-2 x 10⁸ CFU/mL.

3. Inoculation of the Agar Plate

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted

bacterial suspension.

Rotate the swab firmly against the inside wall of the tube above the fluid level to remove

excess liquid.

Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating

the plate approximately 60° between each streaking to ensure uniform growth.

Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

4. Application of Cefepime Disks

Using sterile forceps or a disk dispenser, aseptically apply a 30 µg Cefepime disk to the

surface of the inoculated MHA plate.

Gently press the disk down to ensure complete contact with the agar surface.

If multiple antibiotic disks are being placed on the same plate, ensure they are at least 24

mm apart from center to center.

5. Incubation
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Invert the plates and place them in an incubator at 35 ± 2 °C within 15 minutes of disk

application.

Incubate for 16-20 hours for most rapidly growing aerobic organisms.

6. Measurement and Interpretation of Results

After incubation, measure the diameter of the zone of complete growth inhibition (including

the disk diameter) to the nearest millimeter using calipers or a ruler.

Interpret the results by comparing the measured zone diameter to the interpretive criteria in

Tables 1 and 2.

Concurrently, test the QC strains (E. coli ATCC® 25922 and P. aeruginosa ATCC® 27853).

The zone diameters for the QC strains must fall within the acceptable ranges listed in Table 3

for the test results to be considered valid.[2]

Mandatory Visualizations
Cefepime Disk Diffusion Assay Workflow
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Cefepime Disk Diffusion Assay Workflow

Preparation

Procedure

Analysis

Prepare Mueller-Hinton Agar Plates

Prepare Standardized Bacterial Inoculum (0.5 McFarland)

Inoculate MHA Plate with Bacterial Suspension

Apply 30 µg Cefepime Disk

Incubate at 35°C for 16-20 hours

Measure Zone of Inhibition Diameter (mm)
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Interpret as Susceptible, Intermediate/SDD, or Resistant
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Caption: Workflow of the Cefepime disk diffusion assay.
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Interpretation Logic for Cefepime Disk Diffusion Results
(Enterobacteriaceae)

Interpretation Logic for Cefepime Disk Diffusion (Enterobacteriaceae)
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Caption: Decision tree for interpreting Cefepime results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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